Cas no 2513-76-0 (Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-1a,5,8-trimethyl-, (1aR,4E,7aS,8S,10aS,10bR)-)

• Product name: Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-1a,5,8-trimethyl-, (1aR,4E,7aS,8S,10aS,10bR)-
• CAS No: 2513-76-0
• MF: C₁₅H₂₂O₃
• MW: 250.33338
• CID: 262974
• PubChem ID: 482783

Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-1a,5,8-trimethyl-, (1aR,4E,7aS,8S,10aS,10bR)- Chemical and Physical Properties

Names and Identifiers

• Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-1a,5,8-trimethyl-, (1aR,4E,7aS,8S,10aS,10bR)-
• 11βH,13-Dihydroparthenolide
• 1a,5,8-Trimethyl-2,3,6,7,7a,8,10a,10b-octahydrooxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one
• (-)-dihydroparthenolide
• 2513-76-0
• DTXSID10947992
• CHEMBL478788

• Inchi： InChI=1S/C15H22O3/c1-9-5-4-8-15(3)13(18-15)12-11(7-6-9)10(2)14(16)17-12/h5,10-13H,4,6-8H2,1-3H3/b9-5+/t10-,11-,12+,13+,15+/m0/s1
• InChI Key： GSVWPONNFJXHJL-PAPWEDSUSA-N
• SMILES： CC1=CCC[C@]2(O[C@@H]2[C@@H]2OC([C@@H](C)[C@@H]2CC1)=O)C |c:1,&1:5,7,8,11,13|

Computed Properties

• Exact Mass: 250.157
• Monoisotopic Mass: 250.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.065
• Boiling Point: 383.3°Cat760mmHg
• Flash Point: 161.3°C
• Refractive Index: 1.493